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Introduction

Auxora, containing the active compound zegocractin (formerly CM4620), is a potent and
selective small molecule inhibitor of calcium release-activated calcium (CRAC) channels.[1]
CRAC channels are crucial mediators of store-operated calcium entry (SOCE), a process vital
for various cellular functions, including immune responses and pancreatic acinar cell signaling.
[2][3] Preclinical and clinical data suggest that inhibiting CRAC channels could offer therapeutic
benefits through a dual mechanism involving both anti-inflammatory and tissue-protective
effects.[1]

Excessive calcium entry into cells is a key trigger in the pathophysiology of several acute and
chronic inflammatory diseases.[1][2][3] In conditions like acute pancreatitis, this leads to
premature activation of digestive enzymes, cellular necrosis, and a systemic inflammatory
response.[3][4] Auxora's mechanism of selectively blocking the Orail component of the CRAC
channel aims to mitigate this pathology.[2][5] This document provides a comprehensive
overview of the preclinical studies of Auxora, presenting quantitative data, experimental
protocols, and key signaling pathways.

Core Mechanism of Action: CRAC Channel
Inhibition
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The primary molecular target of Auxora is the Orail protein, a key component of the CRAC
channel. In various cell types, including pancreatic acinar cells and immune cells, the depletion
of calcium from the endoplasmic reticulum (ER) is sensed by the STIM1 protein, which then
activates Orail channels in the plasma membrane, leading to an influx of extracellular calcium
(SOCE).[2][5][6] This sustained increase in intracellular calcium can trigger downstream
inflammatory pathways, such as the activation of NFAT and NF-kB, and in the case of
pancreatitis, lead to acinar cell death and premature trypsin activation.[2][5] Auxora selectively
inhibits Orail, thereby blocking this pathological calcium influx.[2]
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Experimental Workflow: Cerulein-Induced AP Model

Administer CM4620 (20 mg/kg)
or Vehicle (IP)

30 min prior to
st & 4th injection

Induce Pancreatitis
(7 hourly Cerulein injections, 50 pg/kg IP)

Collect Blood and Pancreatic Tissue

(1 hr after last injection)

Analyze Endpoints:
- Serum Amylase/Lipase
- Pancreatic Trypsin Activity
- Histology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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